Cas no 2172238-22-9 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid
• CAS No: 2172238-22-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6280347
• PubChem ID: 165567947
• Update Time: 2025-10-30

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid
• 2172238-22-9
• EN300-1580834
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetamido}pentanoic acid

• Inchi： 1S/C27H32N2O6/c1-2-18(14-26(31)32)28-25(30)13-17-15-34-12-11-24(17)29-27(33)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,2,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： BOYQDKAYDNIISW-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(NC(CC(=O)O)CC)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid

Comprehensive Overview of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid (CAS No. 2172238-22-9)

The compound 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid (CAS No. 2172238-22-9) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical feature in solid-phase peptide synthesis (SPPS). This compound has garnered significant attention due to its role in drug discovery, particularly in the development of targeted therapies and biomarker labeling.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in proteomics and precision medicine. Researchers frequently search for "Fmoc peptide synthesis applications" or "CAS 2172238-22-9 uses," highlighting its relevance in biochemical assays and protein engineering. The compound's oxan-3-ylacetamido moiety further enhances its stability, making it ideal for high-throughput screening and covalent inhibitor design.

One of the most discussed topics in organic chemistry forums is the optimization of carboxylic acid derivatives for drug delivery systems. The pentanoic acid tail in this molecule provides excellent water solubility, addressing a common challenge in bioavailability studies. This aligns with trending searches such as "improving peptide solubility" and "Fmoc group removal techniques," which are critical for peptide-based therapeutics.

From a synthetic chemistry perspective, the compound’s CAS No. 2172238-22-9 is often referenced in patents related to bioconjugation reagents. Its aminooxane scaffold offers a versatile platform for linker chemistry, a hot topic in antibody-drug conjugate (ADC) development. Industry experts frequently explore "oxan-3-yl derivatives in ADCs" or "2172238-22-9 supplier," underscoring its commercial and scientific value.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free synthesis methods for Fmoc-protected intermediates, responding to queries like "sustainable peptide synthesis." The 3-{2-4-...pentanoic acid structure’s compatibility with microwave-assisted reactions further positions it as a candidate for eco-friendly manufacturing.

In conclusion, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetamido}pentanoic acid represents a nexus of innovation in medicinal chemistry and biotechnology. Its multifaceted applications—from peptide vaccines to diagnostic probes—make it a staple in laboratories worldwide. As search trends evolve, this compound continues to answer critical questions in life sciences and material engineering.